Cas no 68299-91-2 (Herbasolid)
Herbasolid structure
Product Name:Herbasolid
CAS No:68299-91-2
MF:C14H20O4
MW:252.306204795837
CID:2021430
Update Time:2025-03-11
Herbasolid Chemical and Physical Properties
Names and Identifiers
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- Herbasolid
- Herbasolide
- 2-Oxaspiro[4.4]nonane-1,7-dione, 9,9-dimethyl-8-(3-oxobutyl)-, (5S,8R)-
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- Inchi: 1S/C14H20O4/c1-9(15)4-5-10-11(16)8-14(13(10,2)3)6-7-18-12(14)17/h10H,4-8H2,1-3H3
- InChI Key: SMSUDEVOFTXETG-UHFFFAOYSA-N
- SMILES: CC(CCC1C(C)(C)C2(C(=O)OCC2)CC1=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- XLogP3: 0.797
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 425.4±20.0 °C(Predicted)
Herbasolid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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